Cas no 1252657-92-3 (1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol)

• Product Name: 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol
• CAS No: 1252657-92-3
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6792735
• PubChem ID: 66751001
• Update Time: 2025-10-28

1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• MFCD22572643
• 1-(3-chloro-5-(trifluoromethyl)phenyl)ethanol
• 1252657-92-3
• SCHEMBL630804
• 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3
• InChI Key： RGXXQPQTXLHIOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(C)O

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol

Comprehensive Overview of 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol (CAS No. 1252657-92-3)

1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol (CAS No. 1252657-92-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and trifluoromethyl substituents, make it a valuable intermediate in synthesizing bioactive molecules. The compound's molecular formula, C₉H₈ClF₃O, highlights its potential for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol has surged due to their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its role in developing next-generation therapeutics, especially for targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound's electron-withdrawing groups also contribute to its reactivity in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The synthesis of CAS No. 1252657-92-3 typically involves Grignard reactions or reduction of ketones, methods frequently discussed in organic chemistry forums and patent literature. Its purity and stability are critical for reproducibility in high-throughput screening (HTS), a technique gaining traction in AI-driven drug discovery. This aligns with the growing interest in automated synthesis platforms and machine learning in chemistry.

From an environmental perspective, the trifluoromethyl group in 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol has sparked debates about sustainable fluorination methods. Innovations like electrochemical fluorination and catalytic C-F bond formation are now trending in green chemistry circles. These advancements address concerns about the ecological footprint of halogenated compounds while maintaining their industrial relevance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 1252657-92-3. These methods are frequently searched by quality control professionals and academic researchers optimizing synthetic protocols. The compound's chromatographic behavior and spectral data are often shared in open-access databases, reflecting the shift toward collaborative science.

In conclusion, 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanol exemplifies the intersection of medicinal chemistry and advanced material design. Its versatility and the ongoing research into its applications ensure its prominence in scientific publications and industrial workflows. As the field evolves, this compound will likely remain a focal point for innovations in small-molecule therapeutics and functionalized aromatics.